Cas no 825608-03-5 (1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane)

• Product Name: 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane
• CAS No: 825608-03-5
• MF: C₁₇H₂₆ClN₃O₂S
• MW: 371.925241947174
• CID: 5436244
• Update Time: 2025-10-17

1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane Chemical and Physical Properties

Names and Identifiers

• 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane

• Inchi： 1S/C17H26ClN3O2S/c1-15-6-7-16(18)14-17(15)19-10-12-21(13-11-19)24(22,23)20-8-4-2-3-5-9-20/h6-7,14H,2-5,8-13H2,1H3
• InChI Key： XLOGPZPKEYNYMV-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(N1CCCCCC1)N1CCN(CC1)C1=C(C)C=CC(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane

Recent Advances in the Study of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5)

The compound 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders. The presence of a piperazinyl sulfonyl group linked to an azepane moiety suggests potential interactions with neurotransmitter receptors, making it a promising candidate for further pharmacological exploration.

Recent studies have focused on the synthesis and optimization of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's affinity for serotonin and dopamine receptors, suggesting its potential utility in treating mood disorders and schizophrenia. These findings are supported by in vitro assays demonstrating nanomolar binding affinities, which are comparable to existing therapeutics.

In addition to its CNS applications, 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane has shown promise in oncology research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of sigma-2 receptors. Mechanistic studies revealed that the compound induces apoptosis via mitochondrial pathway disruption, a finding that could pave the way for developing targeted cancer therapies. However, further in vivo studies are needed to validate these effects and assess potential side effects.

The pharmacokinetic profile of 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane has also been a subject of recent investigation. A 2024 study in Drug Metabolism and Disposition utilized advanced LC-MS techniques to characterize the compound's metabolic stability and clearance rates in human liver microsomes. Results indicated moderate hepatic clearance, suggesting the need for structural modifications to improve metabolic stability. These insights are critical for guiding future drug development efforts and optimizing dosing regimens.

Despite these advancements, challenges remain in translating 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane into clinical applications. Issues such as blood-brain barrier penetration, potential off-target effects, and long-term safety profiles require further elucidation. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these gaps, with several patent applications filed in 2023-2024 indicating growing commercial interest in this compound.

In conclusion, 1-{[4-(5-chloro-2-methylphenyl)-1-piperazinyl]sulfonyl}azepane (CAS: 825608-03-5) represents a multifaceted compound with significant potential across therapeutic areas. Its dual activity in CNS disorders and oncology, coupled with recent synthetic and pharmacological advancements, positions it as a compelling subject for continued research. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications, ultimately unlocking its full therapeutic potential.